Cas no 2248311-93-3 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-chloro-5-(trifluoromethyl)benzoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-chloro-5-(trifluoromethyl)benzoate
• CAS No: 2248311-93-3
• MF: C₁₆H₇ClF₃NO₄
• MW: 369.679293870926
• CID: 6335854
• PubChem ID: 165724661
• Update Time: 2025-09-27

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-chloro-5-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• 2248311-93-3
• EN300-6518022
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-chloro-5-(trifluoromethyl)benzoate

• Inchi： 1S/C16H7ClF3NO4/c17-10-6-8(5-9(7-10)16(18,19)20)15(24)25-21-13(22)11-3-1-2-4-12(11)14(21)23/h1-7H
• InChI Key： XHOQCRLXBQLTPI-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)(F)F)=CC(=C1)C(=O)ON1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 369.0015699g/mol
• Monoisotopic Mass: 369.0015699g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 558
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 63.7Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-chloro-5-(trifluoromethyl)benzoate

Introduction to CAS No 2248311-93-3: 1,3-Dioxo-2,3-Dihydro-1H-Isoindol-2-Yl 3-Chloro-5-(Trifluoromethyl)Benzoate

The compound identified by CAS No 2248311-93-3, commonly referred to as 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-chloro-5-(trifluoromethyl)benzoate, is a highly specialized organic compound with unique chemical properties. This compound belongs to the class of benzoates, which are widely used in various industrial and pharmaceutical applications. The structure of this compound is characterized by a benzoate ester group attached to a substituted isoindole moiety. The isoindole ring system is further substituted with a dioxo group at positions 1 and 3, contributing to the compound's distinct chemical reactivity and stability.

The benzoate functional group in this compound plays a crucial role in its chemical behavior. Benzoates are known for their ability to form stable esters, making them valuable in the synthesis of various pharmaceutical agents and agrochemicals. The presence of the trifluoromethyl group at position 5 of the benzene ring introduces significant electron-withdrawing effects, enhancing the compound's stability and reactivity. Additionally, the chlorine substituent at position 3 further modulates the electronic properties of the benzene ring, making this compound a versatile building block in organic synthesis.

Recent studies have highlighted the potential of CAS No 2248311-93-3 in drug discovery and development. Researchers have explored its application as a precursor in the synthesis of bioactive molecules targeting various therapeutic areas, including oncology and inflammation. The compound's unique structure allows for selective reactivity in complex synthetic pathways, making it an attractive candidate for medicinal chemists.

In terms of synthesis, CAS No 2248311-93-3 can be prepared through a multi-step process involving nucleophilic aromatic substitution and esterification reactions. The isoindole core is typically synthesized via cyclization reactions under specific conditions, followed by functionalization to introduce the benzoate ester group. The use of modern catalytic techniques has significantly improved the yield and purity of this compound in recent years.

From an analytical standpoint, this compound can be characterized using advanced spectroscopic techniques such as NMR (Nuclear Magnetic Resonance) and HRMS (High Resolution Mass Spectrometry). These methods provide detailed insights into the molecular structure and confirm the presence of all substituents. Additionally, thermal analysis techniques like DSC (Differential Scanning Calorimetry) can be employed to study the thermal stability of the compound.

The application of CAS No 2248311-93-3 extends beyond pharmaceuticals. It has shown promise in materials science as a component in advanced polymers and coatings due to its ability to form stable cross-linked structures. Furthermore, its electronic properties make it a candidate for use in organic electronics and optoelectronic devices.

Recent advancements in green chemistry have also influenced the production methods of this compound. Researchers are increasingly adopting environmentally friendly synthesis routes that minimize waste and reduce energy consumption. For instance, catalytic systems based on transition metals have been developed to facilitate key steps in the synthesis process without generating harmful byproducts.

In conclusion, CAS No 2248311-93- is a multifaceted organic compound with significant potential across diverse fields. Its unique chemical structure and functional groups make it an invaluable tool in modern organic synthesis and materials science. As research continues to uncover new applications for this compound, its role in advancing scientific innovation is expected to grow further.